Cas no 363589-80-4 (N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine)
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-methoxyphenyl)-N-(methylsulfonyl)glycine
- 2-(N-(3-methoxyphenyl)methylsulfonamido)acetic acid
- BAS 02115490
- Cambridge id 6207364
- Oprea1_790833
- Oprea1_055484
- BBL009867
- STK113690
- ST50260941
- glycine, N-(3-methoxyphenyl)-N-(methylsulfonyl)-
- 2-[(3-methoxyphenyl)(methylsulfonyl)amino]acetic acid
- [Methanesulfonyl-(3-methoxy-phenyl)-amino]-acetic acid
- N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine
-
- MDL: MFCD02219660
- Inchi: 1S/C10H13NO5S/c1-16-9-5-3-4-8(6-9)11(7-10(12)13)17(2,14)15/h3-6H,7H2,1-2H3,(H,12,13)
- InChI Key: RPYAHQJFNFMBRI-UHFFFAOYSA-N
- SMILES: S(C)(N(CC(=O)O)C1C=CC=C(C=1)OC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 361
- Topological Polar Surface Area: 92.3
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N137200-250mg |
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine |
363589-80-4 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N137200-500mg |
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine |
363589-80-4 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | N137200-1000mg |
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine |
363589-80-4 | 1g |
$ 480.00 | 2022-06-03 | ||
| abcr | AB376262-500 mg |
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine |
363589-80-4 | 500MG |
€195.40 | 2022-06-10 | ||
| abcr | AB376262-1 g |
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine |
363589-80-4 | 1g |
€239.00 | 2023-04-26 | ||
| abcr | AB376262-5 g |
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine |
363589-80-4 | 5g |
€656.50 | 2023-04-26 | ||
| abcr | AB376262-10 g |
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine |
363589-80-4 | 10g |
€1074.00 | 2023-04-26 | ||
| abcr | AB376262-500mg |
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine; . |
363589-80-4 | 500mg |
€205.00 | 2025-04-19 | ||
| abcr | AB376262-1g |
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine; . |
363589-80-4 | 1g |
€237.00 | 2025-04-19 | ||
| abcr | AB376262-5g |
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine; . |
363589-80-4 | 5g |
€637.00 | 2025-04-19 |
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine
Recent Advances in the Study of N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine (CAS: 363589-80-4)
N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine, with the CAS number 363589-80-4, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl glycine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and provide insights into its future applications.
The synthesis of N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine has been optimized in recent studies, with researchers achieving higher yields and purity through novel catalytic methods. The compound's structural features, including the methoxyphenyl and methylsulfonyl groups, contribute to its bioactivity and stability. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and purity, ensuring reliable data for subsequent biological evaluations.
In terms of biological activity, N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine has demonstrated inhibitory effects on specific enzymatic pathways. For instance, recent in vitro studies have shown its potential as an inhibitor of inflammatory mediators, suggesting its applicability in treating chronic inflammatory diseases. Additionally, its interaction with cellular receptors has been explored, revealing a unique binding affinity that could be leveraged for targeted therapies. These findings highlight the compound's versatility and its potential as a multi-target therapeutic agent.
Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate favorable bioavailability and metabolic stability, which are critical for its development as a drug candidate. Furthermore, toxicity assessments have shown a relatively safe profile at therapeutic doses, although further in vivo studies are required to confirm these observations. These pharmacokinetic and toxicological data provide a solid foundation for future preclinical and clinical trials.
The potential applications of N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine extend beyond its immediate therapeutic uses. Its structural motif has inspired the design of analogs with enhanced bioactivity and reduced side effects. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these modifications, offering a rational approach to drug design. These efforts underscore the compound's role as a valuable scaffold in medicinal chemistry.
In conclusion, N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine (CAS: 363589-80-4) represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a versatile tool in the fight against various diseases. Future research should focus on expanding its therapeutic applications, optimizing its synthesis, and conducting comprehensive in vivo studies to validate its efficacy and safety. The ongoing exploration of this compound and its derivatives is expected to yield significant advancements in the field of chemical biology and medicinal chemistry.
363589-80-4 (N-(3-Methoxyphenyl)-N-(methylsulfonyl)glycine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)